![molecular formula C26H19IN2O5 B5136356 1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5136356.png)
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
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Overview
Description
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as BIPET, is a pyrimidine derivative that has been extensively studied for its potential applications in various fields of science. This compound has been synthesized using different methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. This compound has also been reported to induce apoptosis, a programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In cancer cells, this compound has been reported to induce G2/M cell cycle arrest and inhibit cell proliferation. This compound has also been reported to increase the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis. In bacterial cells, this compound has been reported to disrupt the bacterial cell membrane, leading to cell death.
Advantages and Limitations for Lab Experiments
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in various fields of science. However, this compound has some limitations for lab experiments. It is highly sensitive to light and air, and its stability is affected by pH and temperature. Therefore, special care must be taken during the handling and storage of this compound.
Future Directions
There are several future directions for the study of 1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione. In medicinal chemistry, this compound-based derivatives can be synthesized and tested for their anticancer and antibacterial properties. In material science, this compound-based MOFs can be further studied for their gas storage and separation properties. In nanotechnology, this compound can be used as a building block for the synthesis of more complex supramolecular structures. Moreover, the mechanism of action of this compound can be further investigated to understand its biochemical and physiological effects.
Synthesis Methods
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized using different methods, including the condensation of ethyl acetoacetate, benzoyl chloride, and 3-iodobenzoyl chloride in the presence of triethylamine. Another method involves the reaction of ethyl acetoacetate, benzoyl chloride, and 3-iodobenzoic acid in the presence of sodium hydroxide. The synthesis of this compound has also been achieved using a microwave-assisted method.
Scientific Research Applications
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been investigated for its potential applications in various fields of science, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, this compound has been studied for its anticancer properties. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been investigated for its potential use as an antibacterial agent. In material science, this compound has been used as a precursor for the synthesis of metal-organic frameworks (MOFs). This compound-based MOFs have been studied for their gas storage and separation properties. In nanotechnology, this compound has been used as a building block for the synthesis of supramolecular structures.
Properties
IUPAC Name |
1-benzoyl-5-ethyl-3-(3-iodobenzoyl)-5-phenyl-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H19IN2O5/c1-2-26(19-13-7-4-8-14-19)23(32)28(21(30)17-10-5-3-6-11-17)25(34)29(24(26)33)22(31)18-12-9-15-20(27)16-18/h3-16H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWJDIROGIKEJPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)N(C(=O)N(C1=O)C(=O)C2=CC(=CC=C2)I)C(=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H19IN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
566.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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